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Compound of Interest

Compound Name: Yadanzioside A

Cat. No.: B1682344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the quantitative analysis of Yadanzioside
A from plant extracts, particularly from Brucea javanica seeds, using High-Performance Liquid

Chromatography (HPLC) with UV detection. Yadanzioside A, a quassinoid glycoside, has

garnered significant interest for its potential therapeutic properties, including antileukemic

activity.[1] Accurate and reliable quantification of this compound in plant matrices is crucial for

research, quality control, and the development of potential phytopharmaceuticals. This

application note details the necessary materials, a step-by-step extraction protocol, and a

robust HPLC method for the determination of Yadanzioside A.

Chemical Profile: Yadanzioside A
Yadanzioside A is a complex tetracyclic triterpenoid glycoside. Its chemical properties are

essential for developing appropriate extraction and chromatographic methods.
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Property Value

Molecular Formula C₃₂H₄₄O₁₆

Molecular Weight 684.69 g/mol

CAS Number 95258-15-4

Plant Source Brucea javanica (L.) Merr.[2][3]

Chemical Class Quassinoid Glycoside

Experimental Protocols
Extraction of Yadanzioside A from Brucea javanica
Seeds
This protocol outlines a general procedure for the extraction of Yadanzioside A and other

quassinoids from the seeds of Brucea javanica.

Materials:

Dried seeds of Brucea javanica

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

n-Hexane (HPLC grade)

Deionized water

Grinder or mill

Soxhlet apparatus or ultrasonic bath

Rotary evaporator

Separatory funnel
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Filter paper (0.45 µm)

Procedure:

Sample Preparation: Grind the dried seeds of Brucea javanica into a fine powder.

Defatting: To remove lipids, perform a preliminary extraction of the powdered seeds with n-

hexane using a Soxhlet apparatus for 6-8 hours or sonication for 30 minutes (repeat 3

times). Discard the n-hexane extract.

Extraction: Air-dry the defatted powder and then extract with methanol using a Soxhlet

apparatus for 8-10 hours or sonication at room temperature for 1 hour (repeat 3 times).

Concentration: Combine the methanolic extracts and concentrate under reduced pressure

using a rotary evaporator at a temperature below 50°C to obtain a crude extract.

Liquid-Liquid Partitioning: Suspend the crude extract in deionized water and partition

sequentially with ethyl acetate.

Fraction Collection: Collect the ethyl acetate fraction, which will contain Yadanzioside A and

other quassinoids.

Final Preparation: Evaporate the ethyl acetate fraction to dryness. Reconstitute a known

amount of the dried extract in the HPLC mobile phase, filter through a 0.45 µm syringe filter,

and it is now ready for HPLC analysis.

HPLC Method for Quantitative Analysis of Yadanzioside
A
This method is based on established protocols for the analysis of related quassinoids and

provides a strong starting point for the quantification of Yadanzioside A.

Instrumentation and Conditions:
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Parameter Specification

HPLC System
Agilent 1260 Infinity II or equivalent with UV

detector

Column
C18 reverse-phase column (4.6 x 250 mm, 5

µm)

Mobile Phase A Water

Mobile Phase B Acetonitrile

Gradient Program
0-10 min: 15-35% B10-30 min: 35-45% B30-35

min: 45-15% B (return to initial)

Flow Rate 1.0 mL/min

Column Temperature 25°C

Detection Wavelength 221 nm

Injection Volume 20 µL

Data Presentation
The following table presents representative quantitative data for a validated HPLC method for

quassinoids, which should be established for Yadanzioside A during method validation.

Parameter Expected Range/Value

Retention Time (RT) To be determined (expect between 15-25 min)

Linearity (r²) > 0.999

Limit of Detection (LOD) To be determined (typically in the ng range)

Limit of Quantification (LOQ) To be determined (typically in the ng range)

Recovery (%) 95 - 105%

Precision (RSD %) < 2%
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Visualizations
Experimental Workflow for HPLC Analysis of
Yadanzioside A
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Experimental Workflow for HPLC Analysis of Yadanzioside A

Sample Preparation

Purification

HPLC Analysis

Brucea javanica Seeds

Grinding to Powder

Defatting with n-Hexane

Methanolic Extraction

Concentration (Rotovap)

Liquid-Liquid Partitioning

Collect Ethyl Acetate Fraction

Dry and Reconstitute

Injection into HPLC-UV

Chromatogram Acquisition

Quantification of Yadanzioside A

Click to download full resolution via product page

Caption: Workflow for Yadanzioside A extraction and HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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